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Introduction

In situ catalyst presulfiding is a critical procedure for activating hydrotreating and hydrocracking
catalysts, which are typically supplied in their oxide form. This process involves the conversion
of metal oxides (e.g., molybdenum, cobalt, nickel) on the catalyst surface to their corresponding
active metal sulfides. Dimethyl Disulfide (DMDS) is a widely used and highly effective
sulfiding agent for this purpose due to its high sulfur content and favorable decomposition
characteristics. Proper presulfiding ensures maximum catalyst activity for hydrodesulfurization
(HDS) and hydrodenitrification (HDN) reactions, leading to optimal performance and extended
catalyst life.[1][2][3][4][5]1[6][71[8]

This document provides detailed application notes and protocols for conducting in situ catalyst
presulfiding using DMDS.

Properties and Advantages of DMDS
DMDS is the preferred sulfiding agent in many applications for several key reasons:

o High Sulfur Content: DMDS contains approximately 68% sulfur by weight, making it an
efficient source of sulfur for the activation process.[1][3][4][6]
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o Low Decomposition Temperature: In the presence of a hydrotreating catalyst, DMDS
decomposes to generate hydrogen sulfide (H2S) at relatively low temperatures, typically in
the range of 360-482°F (182-250°C).[1][3][4] Some sources indicate decomposition can
begin as early as 180°C and is complete by 230°C.[9]

o Controlled Reaction: The decomposition of DMDS occurs in a controlled manner, which
helps to manage the exothermic nature of the sulfiding reactions and prevent temperature
runaways that could damage the catalyst.[1][6]

e Clean Byproducts: The primary byproduct of DMDS decomposition, besides HzS, is methane
(CHa), which does not cause premature coking of the catalyst bed.[1][2][3][4]

o Ease of Handling: DMDS is a liquid at room temperature, which simplifies handling and
injection into the process unit.[2][9]

Quantitative Data Summary

The following tables summarize key quantitative data for the in situ catalyst presulfiding
process using DMDS.

Table 1: Properties of Dimethyl Disulfide (DMDS)

Property Value Reference
Sulfur Content 68% (W/w) [1][3][4][6]
Melting Point -85 °C [5]

Boiling Point 109 °C [9]

Table 2: Typical Operating Parameters for In Situ Presulfiding with DMDS
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Experimental Protocols

The following is a generalized protocol for in situ catalyst presulfiding. Specific temperatures,
pressures, and hold times should be adjusted based on the catalyst manufacturer's
recommendations.

Pre-Sulfiding Preparations

o Catalyst Loading: Load the fresh or regenerated catalyst into the reactor according to the
manufacturer's guidelines.

o System Purge and Pressure Test: Purge the system with an inert gas (e.g., nitrogen) to
remove any air and perform a pressure test to ensure system integrity.

o Catalyst Drying: Heat the catalyst bed under a flow of nitrogen or hydrogen to remove any
adsorbed water. This is crucial as water can interfere with the sulfiding process. A typical
drying step involves raising the catalyst bed temperature to a specified level and holding it
until water is no longer detected at the outlet.

Catalyst Wetting

¢ Introduce a sulfur-free hydrocarbon feed (e.g., gas oil) to the reactor to wet the catalyst bed.
This ensures even distribution of the feed and the subsequently injected DMDS.

» Circulate the wetting oil through the catalyst bed at a low temperature until the bed is fully
saturated.

In Situ Sulfiding Procedure

» Establish Hydrogen Flow: Pressurize the reactor with hydrogen to the target operating
pressure.

e Low-Temperature Sulfiding (First Hold):

o Increase the reactor temperature to the initial sulfiding temperature, typically between 200-
230°C.[11] The heating rate should be controlled, for example, at 15-20°C per hour.[11]
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o Once the temperature is stable, begin injecting DMDS into the hydrocarbon feed at a
controlled rate. The initial injection rate should be low to manage the exotherm from the
sulfiding reactions.[11]

o Hold the reactor at this temperature. During this phase, the metal oxides will begin to
convert to metal sulfides, and water will be produced as a byproduct.[11] Monitor the
temperature profile across the catalyst bed for any significant exotherms.

o High-Temperature Sulfiding (Second Hold):

o After the initial hold, ramp up the reactor temperature to the final sulfiding temperature,
typically in the range of 315-345°C.[11]

o Continue DMDS injection. The H2S concentration in the recycle gas will initially decrease
as it reacts with the catalyst and then increase as the sulfiding nears completion.[11]

o Maintain this temperature until the sulfiding process is complete. Completion is typically
indicated by:

No further water production.[11]

Stabilization of hydrogen consumption.[11]

No significant temperature rise across the catalyst bed.[11]

A stable and high concentration of H2S at the reactor outlet, indicating that the catalyst
is no longer consuming sulfur.[12]

e Post-Sulfiding:
o Once sulfiding is complete, stop the DMDS injection.[11]

o The catalyst is now in its active sulfide state and ready for the introduction of the actual
process feed.

Monitoring the Sulfiding Process
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Careful monitoring is essential for a successful presulfiding operation. Key parameters to track
include:

o Catalyst Bed Temperatures: Monitor temperatures at multiple points along the reactor to
detect and control exotherms.[6]

» Recycle Gas Composition: Use an online analyzer to continuously monitor the concentration
of H2S and hydrogen in the recycle gas.[11][13]

» Water Production: Monitor the amount of water collected in the high-pressure separator.[11]

o DMDS Injection Rate: Accurately measure and control the DMDS injection rate.[11]

Visualizations
In Situ Catalyst Presulfiding Workflow
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Caption: Workflow for in situ catalyst presulfiding with DMDS.
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Caption: Reaction pathway for DMDS decomposition and catalyst sulfidation.

Logical Relationships of Key Process Parameters
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Caption: Interdependencies of key parameters in catalyst presulfiding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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